Unii-K4MZ02M175

• CAS RN: 41354-30-7
• Molecular Formula: C23H34O3
• Molecular Weight: 358.5 g/mol
• IUPAC Name: (6S,8R,9S,10R,13S,14S,17S)-17-hydroxy-6,10,13-trimethyl-17-prop-1-ynyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one;hydrate
• InChI: InChI=1S/C23H32O2.H2O/c1-5-9-23(25)12-8-19-17-13-15(2)20-14-16(24)6-10-21(20,3)18(17)7-11-22(19,23)4;/h14-15,17-19,25H,6-8,10-13H2,1-4H3;1H2/t15-,17+,18-,19-,21+,22-,23-;/m0./s1
• InChI Key: REHJTMDOJHAPJV-IVTQUDKZSA-N
• Isomeric SMILES: CC#C[C@@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H](C4=CC(=O)CC[C@]34C)C)C)O.O
• SMILES: CC#CC1(CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)C)C)O.O
• Related CAS: 79-64-1 (Parent)
• synonyms: Androst-4-en-3-one, 17-hydroxy-6-methyl-17-(1-propynyl)-, (6alpha,17beta)-; Dimethisterone; Dimethisterone Monohydrate

Description

A synthetic progestational hormone without significant estrogenic or androgenic properties. It was formerly used as the progestational component in SEQUENTIAL ORAL CONTRACEPTIVE AGENTS .

Scientific Research Applications

Transforming Educational Programs for Research Translation

The translation of basic scientific research into practical innovations is a historical continuum. Organizations like the National Collegiate Inventors and Innovators Alliance (NCIIA) have been pivotal in developing and funding experiential learning in STEM, fostering the transition of research into socially beneficial ventures. This aligns with the broader ethos of scientific research, where innovations are not just theoretical but are translated into practical, deployable solutions that advance society (Giordan et al., 2011).

Data-Intensive Analysis in Scientific Software

Efficient support for data-intensive science involves software applications that meet key requirements like interoperability, integration, and automation. This is vital for managing and analyzing scientific data. Technologies like workflow, service, and portal frameworks are integral to addressing these requirements, indicating a trend towards hybrid technologies in supporting data-intensive research processes (Yao et al., 2014).

Importance of Science in Society

Scientific research serves a dual purpose: probing the mysteries of the universe and creating applications that benefit humanity. The AAAS Annual Meeting theme, "Beauty and Benefits of Science," emphasizes this dual role, highlighting the societal and technological advancements driven by scientific inquiry (Press, 2013).

STEM Education's Role

STEM education, exemplified in initiatives like SMK Unggulan Terpadu PGII Bandung's case study, plays a crucial role in shaping students to be problem solvers and technologically insightful. This kind of education forms the bedrock of future scientific research by inculcating skills like innovative thinking and logical reasoning in students (Majid et al., 2018).

Scientific Data Management

Effective management and dissemination of scientific data, as undertaken by institutes like Johns Hopkins Institute for Data Intensive Engineering and Science, are critical. This involves tackling computational problems and fostering collaborations between computer science and other scientific fields, which is essential for advancing scientific understanding (Ahmad et al., 2011).

Multidisciplinary Scientific Outreach

Outreach initiatives like the DECODER journal aim to bridge the gap between researchers and the public, especially students. This approach, involving simplified research articles and direct interaction between students and researchers, enhances public access to research findings and fosters early development of critical thinking about scientific topics (Dalmas et al., 2020).

Collaboration Between Science Agencies and Universities

Collaborations like the one between UTS and CSIRO demonstrate the value of connecting students to high-standard research through inquiry-oriented experiments. Such initiatives offer students engaging and valuable learning experiences, enhancing their understanding of professional scientific research practices (Kirkup et al., 2016).

Enhancing Undergraduate Research Abilities

Fostering research abilities in undergraduates is crucial for cultivating a future workforce skilled in scientific investigation. This involves acculturating students to the norms and values of the scientific community and shaping their career trajectories through structured research experiences (Thiry & Laursen, 2011).